Cas no 1804718-86-2 (Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1804718-86-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4875161
• Update Time: 2025-07-02

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)3-7-6(11)2-5(4-14)9(15-7)10(12)13/h2,10H,3H2,1H3
• InChI Key： MSFKKQCEGPOHIE-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No. 1804718-86-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate, identified by its CAS number 1804718-86-2, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a pyridine core adorned with multiple functional groups, including a cyano group, a difluoromethyl moiety, and a fluoro substituent, making it a versatile intermediate for the synthesis of various bioactive molecules.

The structural attributes of Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate contribute to its utility in medicinal chemistry. The presence of the cyano group introduces a polar site for interaction with biological targets, while the difluoromethyl and fluoro substituents enhance lipophilicity and metabolic stability, respectively. These features are particularly valuable in the design of drugs targeting neurological and inflammatory disorders.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. Compounds incorporating fluorine atoms often exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to metabolic degradation. For instance, studies have demonstrated that fluorinated pyridines can modulate enzyme activity and receptor binding affinity, leading to more effective therapeutic outcomes.

The synthesis of Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated fluorination, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also enable the introduction of additional functional groups with minimal side reactions.

In the context of drug development, Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate has been utilized as a building block for more complex molecules. Researchers have leveraged its reactive sites to construct scaffolds for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound's versatility allows for further derivatization through nucleophilic substitution, condensation reactions, and other synthetic strategies, facilitating the creation of novel pharmacophores.

The pharmacological potential of derivatives derived from Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate has been explored in several preclinical studies. For example, modifications to the pyridine core have led to compounds with potent activity against targets implicated in cancer and neurodegenerative diseases. The ability to fine-tune molecular structure while maintaining core functionality has been instrumental in optimizing drug-like properties such as solubility, permeability, and toxicity profile.

The role of computational chemistry in designing derivatives of Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions between drug candidates and biological targets with high accuracy. This approach has accelerated the identification of lead compounds and minimized the need for extensive experimental screening.

The future prospects for Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-acetate in pharmaceutical research are promising. As demand for innovative therapeutics grows, so does the need for versatile intermediates like this one. Continued exploration into its synthetic applications and pharmacological effects will likely uncover new opportunities for drug development across multiple therapeutic areas.